Tetraphenylstibanium dihydrogen phosphate
Description
Tetraphenylstibanium dihydrogen phosphate is an organometallic compound that features a central antimony atom bonded to four phenyl groups and a dihydrogen phosphate group
Properties
CAS No. |
61350-67-2 |
|---|---|
Molecular Formula |
C24H22O4PSb |
Molecular Weight |
527.2 g/mol |
IUPAC Name |
dihydrogen phosphate;tetraphenylstibanium |
InChI |
InChI=1S/4C6H5.H3O4P.Sb/c4*1-2-4-6-5-3-1;1-5(2,3)4;/h4*1-5H;(H3,1,2,3,4);/q;;;;;+1/p-1 |
InChI Key |
MYBMUTLSLYVZTL-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC=C(C=C1)[Sb+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.OP(=O)(O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Tetraphenylstibanium dihydrogen phosphate can be synthesized through the reaction of tetraphenylstibonium chloride with sodium dihydrogen phosphate in an aqueous medium. The reaction typically proceeds under mild conditions, with the formation of the desired product being facilitated by the solubility of the reactants in water.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pH, and concentration of reactants, to ensure high yield and purity of the product.
Chemical Reactions Analysis
Types of Reactions
Tetraphenylstibanium dihydrogen phosphate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form higher oxidation state species.
Reduction: It can be reduced to lower oxidation state species.
Substitution: The phenyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.
Substitution: Substitution reactions often require catalysts or specific solvents to proceed efficiently.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield tetraphenylstibanium oxide, while reduction could produce tetraphenylstibane.
Scientific Research Applications
Tetraphenylstibanium dihydrogen phosphate has several scientific research applications, including:
Chemistry: It is used as a reagent in organic synthesis and catalysis.
Biology: The compound’s interactions with biological molecules are studied to understand its potential as a biochemical probe.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in targeting specific molecular pathways.
Industry: It is used in the development of advanced materials and as a component in certain industrial processes.
Mechanism of Action
The mechanism by which tetraphenylstibanium dihydrogen phosphate exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets by binding to specific sites, thereby influencing various biochemical pathways. The exact molecular targets and pathways involved are still under investigation.
Comparison with Similar Compounds
Similar Compounds
- Tetraphenylphosphonium dihydrogen phosphate
- Tetraphenylarsonium dihydrogen phosphate
- Tetraphenylbismuthium dihydrogen phosphate
Uniqueness
Tetraphenylstibanium dihydrogen phosphate is unique due to the presence of the antimony atom, which imparts distinct chemical properties compared to its phosphorus, arsenic, and bismuth analogs
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
